![molecular formula C6H8ClNO B1599466 4-(Chloromethyl)-2,5-dimethyl-1,3-oxazole CAS No. 777823-76-4](/img/structure/B1599466.png)
4-(Chloromethyl)-2,5-dimethyl-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2,5-dimethyl-1,3-oxazole, also known as CDMO, is a heterocyclic organic compound that has been widely used in scientific research applications. CDMO is a versatile building block that can be used for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials.
Scientific Research Applications
Synthesis of Extended Oxazoles
The chloromethyl analogue of 2-(halomethyl)-4,5-diphenyloxazoles serves as a reactive scaffold for synthetic elaboration, leading to various alkylamino-, alkylthio-, and alkoxy-substituted oxazoles. This indicates its utility in constructing diverse oxazole derivatives with potential applications in chemical synthesis and drug development (Patil & Luzzio, 2016).
Regioselective Halogenation
A method for the synthesis of 2-aryl-4-chloromethyl-5-methyl-1,3-oxazoles demonstrates high regioselectivity, providing a pathway to access halogenated oxazoles, which are valuable intermediates in organic synthesis and medicinal chemistry (Yamane, Mitsudera, & Shundoh, 2004).
Computational and Theoretical Studies
DFT Study on Isoxazole Derivatives
A detailed computational analysis using density functional theory (DFT) was performed on 3,5-dimethylisoxazole and its chloromethyl derivative. This study provides insights into the electronic structure, reactivity, and vibrational spectra of these compounds, highlighting their potential applications in materials science and molecular electronics (Kavitha & Velraj, 2016).
Photochemistry and Photoisomerization
Capture of Nitrile Ylide Intermediate
The photochemistry of 3,5-dimethylisoxazole under UV irradiation was studied, leading to the identification of a nitrile ylide intermediate during the photoisomerization to 2,5-dimethyloxazole. This research sheds light on the mechanism of isoxazole-oxazole photoisomerization, contributing to the understanding of photochemical reactions in organic chemistry (Nunes, Reva, & Fausto, 2013).
properties
IUPAC Name |
4-(chloromethyl)-2,5-dimethyl-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNO/c1-4-6(3-7)8-5(2)9-4/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDYVFBKYKYWTRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428718 | |
Record name | 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
777823-76-4 | |
Record name | 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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